N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide
• InChI: InChI=1S/C19H22FN3O3/c1-13(24)21-15-5-7-16(8-6-15)22-19(25)12-23(2)11-14-4-9-18(26-3)17(20)10-14/h4-10H,11-12H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: QKWGDLHPWSZNKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CN(C)CC2=CC(=C(C=C2)OC)F
• Molecular Formula: C19H22FN3O3
• Molecular Weight: 359.4 g/mol

Description

N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide, commonly known as FMA-MA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. FMA-MA is a derivative of 2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide (FMA), which is a selective serotonin reuptake inhibitor (SSRI). FMA-MA has been synthesized as a potential tool for studying the effects of serotonin on the brain and behavior.

Mechanism of Action

N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA acts as a selective serotonin reuptake inhibitor (SSRI), meaning that it blocks the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can affect neural signaling and behavior. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin from the synaptic cleft.
Biochemical and Physiological Effects:
N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has been shown to have several biochemical and physiological effects in the brain. It has been shown to increase the concentration of serotonin in the brain, which can affect neural signaling and behavior. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has also been shown to increase the activity of certain brain regions, including the prefrontal cortex and amygdala. These regions are involved in the regulation of mood, emotion, and behavior.

Advantages and Limitations for Lab Experiments

N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has several advantages for use in lab experiments. It is a highly selective SSRI, meaning that it has a specific target in the brain. This allows researchers to investigate the effects of serotonin on behavior without the interference of other neurotransmitters. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA is also stable and can be stored for long periods of time, making it a useful tool for long-term studies.
However, N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA also has limitations for use in lab experiments. It is a complex compound that requires expertise in organic chemistry for synthesis. It is also relatively expensive, which can limit its use in large-scale studies. Additionally, N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has not been extensively studied in humans, so its effects on human behavior are not well understood.

Future Directions

There are several future directions for research on N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA. One area of interest is the role of serotonin in the regulation of social behavior. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has been used in studies investigating the effects of serotonin on social behavior in mice, but further research is needed to investigate the effects of serotonin on human social behavior.
Another area of interest is the role of serotonin in the regulation of feeding behavior. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has been used in studies investigating the effects of serotonin on feeding behavior in rats, but further research is needed to investigate the effects of serotonin on human feeding behavior.
Finally, N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA could be used in studies investigating the role of serotonin in the regulation of mood and emotion. Serotonin has been implicated in the regulation of mood and emotion, and N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA could be a useful tool for investigating these effects in humans.
Conclusion:
N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA is a chemical compound that has potential applications in scientific research. It has been used in several studies investigating the role of serotonin in the brain and behavior. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA acts as a selective serotonin reuptake inhibitor, blocking the reuptake of serotonin in the brain. It has several advantages for use in lab experiments, but also has limitations. Future research on N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA could shed light on the role of serotonin in social behavior, feeding behavior, and mood and emotion.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA involves several steps, including the preparation of the precursor compound N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide and the coupling of N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide with 4-acetamidophenylboronic acid. The final product is obtained through a series of purification steps, including recrystallization and chromatography. The synthesis of N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has been used in several scientific studies to investigate the role of serotonin in the brain and behavior. One study used N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA to investigate the effects of serotonin on the regulation of social behavior in mice. Another study used N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA to investigate the role of serotonin in the regulation of feeding behavior in rats. N-(4-acetamidophenyl)-2-[(3-fluoro-4-methoxyphenyl)methyl-methylamino]acetamide-MA has also been used in studies investigating the effects of serotonin on anxiety and depression.